molecular formula C9H23NO2Si B8474499 4-Amino-3,3-dimethylbutylmethyldimethoxysilane

4-Amino-3,3-dimethylbutylmethyldimethoxysilane

Cat. No. B8474499
M. Wt: 205.37 g/mol
InChI Key: KAQVOKWBCLGYFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3,3-dimethylbutylmethyldimethoxysilane is a useful research compound. Its molecular formula is C9H23NO2Si and its molecular weight is 205.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-3,3-dimethylbutylmethyldimethoxysilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-3,3-dimethylbutylmethyldimethoxysilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H23NO2Si

Molecular Weight

205.37 g/mol

IUPAC Name

4-[dimethoxy(methyl)silyl]-2,2-dimethylbutan-1-amine

InChI

InChI=1S/C9H23NO2Si/c1-9(2,8-10)6-7-13(5,11-3)12-4/h6-8,10H2,1-5H3

InChI Key

KAQVOKWBCLGYFT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC[Si](C)(OC)OC)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 1-liter, high-pressure, stirred autoclave was added a mixture of 3-cyano-3-methylbutylmethyldimethoxysilane (631 grams, 3.13 moles) containing 12.0 grams of dissolved ammonia and 8.5 grams of nickel (5%) on kieselguhr. The autoclave was sealed, pressurized to 800 psi with hydrogen and heated for 10 hours. The contents were cooled and the product was collected, filtered, and distilled. The yield was 615.9 grams (95.9% yield after distillation) of 4-amino-3,3-dimethylbutylmethyldimethoxysilane, as characterized by 1H and 13C NMR spectroscopy.
Name
3-cyano-3-methylbutylmethyldimethoxysilane
Quantity
631 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two
Quantity
8.5 g
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.